![molecular formula C9H17NO2 B2553365 Ethyl 3-[(cyclopropylmethyl)amino]propanoate CAS No. 182559-61-1](/img/structure/B2553365.png)
Ethyl 3-[(cyclopropylmethyl)amino]propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-[(cyclopropylmethyl)amino]propanoate is a chemical compound with the molecular formula C9H17NO2 . It is stored at a temperature of -10°C .
Synthesis Analysis
The synthesis of this compound can be achieved from Aminomethylcyclopropane and Ethyl acrylate .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H17NO2/c1-2-12-9(11)5-6-10-7-8-3-4-8/h8,10H,2-7H2,1H3 . This indicates the presence of 9 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms in the molecule .Physical And Chemical Properties Analysis
This compound has a molecular weight of 171.24 . It is a liquid at room temperature . The compound should be stored at -10°C and protected from light .Scientific Research Applications
1. Ethylene Precursors and Plant Growth
Role of ACC in Plant Biology : The precursor to ethylene, 1-aminocyclopropane-1-carboxylic acid (ACC), plays a significant role beyond being just a step in ethylene biosynthesis. It influences plant growth and stress susceptibility, highlighting the complex interplay between chemical precursors and plant hormonal regulation (Van de Poel & Van Der Straeten, 2014).
2. Ethylene Inhibition for Produce Preservation
Use of 1-MCP in Extending Produce Shelf-life : The application of 1-methylcyclopropene (1-MCP) demonstrates how modifying the action of ethylene can significantly extend the shelf-life of various fruits and vegetables. This compound works by inhibiting ethylene receptors, showcasing the intersection of chemistry and food technology for post-harvest treatment (Blankenship & Dole, 2003).
3. Ethylene and Environmental Interaction
Biodegradation of ETBE : Ethyl tert-butyl ether (ETBE) is a gasoline additive whose biodegradation in soil and groundwater has been studied for environmental impact assessment. Microorganisms capable of degrading ETBE highlight the potential for bioremediation in mitigating pollution (Thornton et al., 2020).
Safety and Hazards
The compound is classified as dangerous with the signal word "Danger" . It has hazard statements H302, H315, H318, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
properties
IUPAC Name |
ethyl 3-(cyclopropylmethylamino)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-2-12-9(11)5-6-10-7-8-3-4-8/h8,10H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJZXBBGJVOZLGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCNCC1CC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.